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Abstract

Ethylhexyl Triazone, known commercially as Uvinul T 150, emerged as a highly effective and
photostable UVB filter, representing a significant advancement in sunscreen technology. This
technical guide delves into the foundational efficacy studies that established its role in cosmetic
and dermatological formulations. We will examine the core data from early research, detailing
its ultraviolet (UV) absorption characteristics and performance in both in vitro and in vivo
models of sun protection. This document compiles quantitative data into structured tables and
outlines the experimental protocols of the era to provide a comprehensive understanding of its
initial validation.

Introduction: The Advent of a Novel Triazine-Based
UV Filter

In the late 20th century, the demand for more effective and stable sun protection agents led to
the development of a new class of triazine-based organic UV filters. Ethylhexyl Triazone
(2,4,6-Trianilino-(p-carbo-2'-Ethylhexyl-1'-oxy)-1,3,5-Triazine) was a prominent molecule from
this class, distinguished by its large molecular weight and exceptional capacity to absorb high-
energy UVB radiation.[1][2] Early investigations focused on quantifying its UV-B absorption
efficiency, its Sun Protection Factor (SPF) contribution in formulations, and, critically, its stability
under UV irradiation—a significant limitation of many earlier filters.[2][3]
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Core Efficacy Parameters

The initial evaluation of Ethylhexyl Triazone centered on its fundamental physicochemical and
photoprotective properties.

Ultraviolet Absorption Spectrum

Early spectrophotometric analysis established Ethylhexyl Triazone as a potent UVB absorber.
Its absorption maximum (Amax) was consistently identified at approximately 314 nm, placing it
squarely in the UVB range.[2][3][4] A key quantitative measure of its efficacy is its specific
absorbance, which was found to be exceptionally high.

Property Value Source

Peak UV Absorbance (Amax) 314 nm [21[31[4]

Specific Absorbance (A 1%/1

_ > 1500 [3]
cm in Ethanol)

This high specific absorbance indicated that even at low concentrations, Ethylhexyl Triazone
could contribute significantly to the SPF of a formulation.[3]

Photostability

A paramount feature highlighted in early studies was its remarkable photostability. Unlike
previous generations of UV filters that would degrade upon exposure to UV radiation,
Ethylhexyl Triazone maintained its structural integrity and absorptive capacity.[1][2] This
inherent stability was a critical factor in providing reliable and lasting sun protection.

Early Experimental Protocols and Efficacy Data

The validation of a new UV filter's efficacy in the late 20th century relied on a combination of in
vitro and in vivo testing methodologies.

In Vitro Sun Protection Factor (SPF) Assessment

The concept of in vitro SPF testing was established to provide a rapid and ethical means of
screening formulations. While methods have evolved, early protocols shared a common
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workflow.

e Substrate Preparation: A synthetic substrate, such as 3M™ Transpore™ tape or, later,
polymethylmethacrylate (PMMA) plates, was used to mimic the surface of the skin.

e Product Application: A precise amount of the sunscreen formulation containing Ethylhexyl
Triazone (typically 1.2 to 2.0 mg/cm?) was uniformly applied to the substrate.

o Spectrophotometric Analysis: The transmittance of UV radiation through the product-coated
substrate was measured using a spectrophotometer equipped with an integrating sphere.

e SPF Calculation: The SPF was calculated based on the absorption spectrum of the
sunscreen, the emission spectrum of a standard solar simulator, and the erythemal action
spectrum.

The diagram below illustrates the generalized workflow for these early in vitro assessments.
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- Sun Spectrum
- Erythema Action Spectrum
- Transmittance Data

Calculate In Vitro SPF

MED Protected Skin (MEDp) Calculation

(Sunscreen Applied) SPF = MEDp / MEDu

SPF = MEDp / MEDu In Vivo SPF

MED Unprotected Skin (MEDu)
(No Sunscreen)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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